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Compound of Interest

Compound Name: Anisodamine hydrobromide

Cat. No.: B10862295

Get Quote

Anisodamine Hydrobromide Technical Support Center Prepared by: Senior Application

Scientist

Welcome to the technical support resource for Anisodamine Hydrobromide. This guide is

designed for researchers, scientists, and drug development professionals to provide field-

proven insights and troubleshoot common issues encountered during experimental work. We

will delve into the causality behind formulation choices, provide self-validating protocols, and

ground our recommendations in authoritative scientific literature.

Section 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions to provide a foundational understanding of

Anisodamine Hydrobromide.

Q1: What is Anisodamine Hydrobromide and what are its primary mechanisms of action?

Anisodamine Hydrobromide is a tropane alkaloid derived from the plant Anisodus tanguticus.

[1][2] It is a non-selective muscarinic acetylcholine receptor (mAChR) antagonist and an alpha-

1 adrenergic receptor antagonist.[3][4] This dual mechanism leads to vasodilation, improved

microcirculation, and anti-inflammatory effects.[2][3] Its action is similar to atropine and
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scopolamine but with lower central nervous system penetrability and stronger peripheral

effects.[4]

Q2: What are the primary research applications for Anisodamine Hydrobromide?

Its ability to improve blood flow in microcirculation makes it a compound of interest for studying

and treating conditions like septic shock, various circulatory disorders, and organophosphate

poisoning.[3][4] It has also been investigated for its protective effects against acute lung and

kidney injury, its anti-thrombotic activity, and its potential in treating pancreatitis and

gastrointestinal spasms.[2][4][5][6]

Q3: What are the key physicochemical and solubility properties I need to know?

Understanding the solubility of Anisodamine Hydrobromide is critical for proper formulation.

Below is a summary of its properties and solubility in common laboratory solvents. Always use

high-purity solvents to avoid introducing experimental artifacts.
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Property Data Source

Molecular Formula C₁₇H₂₄BrNO₄ [7]

Molecular Weight 386.28 g/mol [7]

Appearance Solid [7]

Solubility in DMSO

77 - 100 mg/mL (199.33 -

258.88 mM). Sonication or

warming to 37°C may be

required for higher

concentrations.

[7]

Solubility in Water

Soluble. While specific

quantitative data is not widely

published, its clinical use in

intravenous formulations

indicates good water solubility.

[7]

Solubility in Acetonitrile

A stock solution of 1.0 mg/mL

has been successfully used for

pharmacokinetic studies.

[1][7]

Solubility in Ethanol
Soluble. Often used in co-

solvent systems.
[7]

Q4: How should I properly store Anisodamine Hydrobromide powder and prepared

solutions?

For long-term stability, the solid powder should be stored at -20°C. Prepared stock solutions,

particularly in organic solvents like DMSO, should be aliquoted into single-use volumes to avoid

repeated freeze-thaw cycles and stored at -80°C. Aqueous working solutions should be

prepared fresh for each experiment and are not recommended for long-term storage.

Section 2: Formulation and Handling Protocols
Consistent and reproducible results begin with proper formulation. These protocols provide

step-by-step methodologies for preparing Anisodamine Hydrobromide for both in vitro and in

vivo experiments.
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Experimental Workflow for Solution Preparation
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Preparation from Powder

Finalization & Storage

1. Weigh Powder

2. Add Vehicle
(e.g., DMSO, Saline)

3. Dissolve
(Vortex/Sonicate/Warm)

4. Sterile Filter
(0.22 µm)

For In Vivo/Cell Culture

5. Aliquot

6. Store
(-20°C or -80°C)

7. Prepare Working
Solution (Use Fresh)

Thaw one aliquot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Anisodamine hydrobromide formulation for consistent in
vivo delivery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10862295/docs#anisodamine-hydrobromide-
formulation-for-consistent-in-vivo-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10862295/docs#anisodamine-hydrobromide-formulation-for-consistent-in-vivo-delivery
https://www.benchchem.com/product/b10862295/docs#anisodamine-hydrobromide-formulation-for-consistent-in-vivo-delivery
https://www.benchchem.com/product/b10862295/docs#anisodamine-hydrobromide-formulation-for-consistent-in-vivo-delivery
https://www.benchchem.com/product/b10862295/docs#anisodamine-hydrobromide-formulation-for-consistent-in-vivo-delivery
https://www.benchchem.com/product/b10862295?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

